Dibenzosuberol

• IUPAC Name: tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-2-ol
• InChI: InChI=1S/C15H14O/c16-15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2
• InChI Key: POAVRNPUPPJLKZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(C3=CC=CC=C31)O
• Molecular Formula: C15H14O
• DSSTOX Substance ID: DTXSID80153104
• Molecular Weight: 210.27 g/mol
• CAS RN: 1210-34-0

Description

Dibenzosuberol is a compound with the molecular formula C15H14O and a molecular weight of 210.27. It is also known as Amitriptyline Hydrochloride Imp. G (EP), Amitriptyline Imp. G (EP), and 10,11-Dihydro.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string OC1c2ccccc2CCc3ccccc13. This indicates that the molecule consists of a cyclic structure with a hydroxyl group attached.

Physical And Chemical Properties Analysis

This compound has a boiling point of 166-169 °C/1 mmHg and a melting point of 91-93 °C. It is a neat product, meaning it is in its pure form without any additives or substances.

Scientific Research Applications

1. Antidepressant Potential

Dibenzosuberol derivatives have been explored for their potential use as tricyclic antidepressants. Studies have synthesized novel dibenzosuberone derivatives, highlighting their relevance in psychiatric medication research (Merkaš et al., 2005).

2. Chemical Synthesis and Applications

The synthesis and applications of dibenzosuberone compounds have been widely studied. These compounds are significant in both synthetic and biological research, with a focus on their chemistry and reactions (Daştan et al., 2017).

3. Inhibitors for Medical Research

Dibenzosuberone derivatives have been developed as potent and selective inhibitors of p38 mitogen-activated protein kinase, indicating potential applications in pharmacological research and anti-inflammatory drug development (Koeberle et al., 2012).

4. Polymerization Catalysts

Dibenzosuberyl groups have been used in the effective shielding of NiII active sites in catalysts, leading to the production of ultrahigh molecular weight polyethylenes with a strictly linear microstructure. This indicates its application in materials science (Wang et al., 2020).

5. Optoelectronic Applications

Pi-conjugated compounds ending with dibenzosuberenylidene have been synthesized for potential use in optoelectronics due to their efficient luminescence and aggregation-induced emission behavior (Wang et al., 2005).

6. Antibacterial and Antifungal Properties

Novel oxadiazole analogs containing dibenzosuberane moiety have shown significant antibacterial and antifungal activities, indicating their potential in medical and pharmaceutical research (Moger et al., 2013).

7. Biochemical Research

Dibenzosuberane compounds have been optimized for affinity in human species, showing potential in biochemical and pharmacological studies, especially in relation to the bradykinin B2 receptor (Marceau et al., 2003).

Mechanism of Action

Target of Action

Dibenzosuberol, a naturally occurring compound classified as a dibenzocyclohexene , is hypothesized to bind to specific proteins on cell membranes . .

Mode of Action

The exact mode of action of this compound remains incompletely understood . It is hypothesized that the compound interacts with its targets, possibly certain proteins on cell membranes, leading to changes in cellular functions .

Biochemical Pathways

It is known that the compound plays a pivotal role as a fundamental component in the production of synthetic materials such as polyurethanes and polyesters .

Result of Action

It is hypothesized that the compound’s interaction with specific proteins on cell membranes may lead to changes in cellular functions .

Safety and Hazards

Dibenzosuberol is classified as having acute toxicity when ingested, causing skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid dust formation, breathing mist, gas, or vapors, and contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended.

Synthesis routes and methods

Procedure details

A mixture of 208 g of 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-one, 2 l of ethanol, 200 g of sodium hydroxide and 300 g of zinc powder is heated to boiling under reflux while stirring for 2 hours. The still warm mixture is filtered over kieselguhr while back-washing with about 1 l of methanol. After concentration of the yellow solution to about 1 l, the thick paste obtained is partitioned between 2 l of chloroform and 1 l of water. The alkaline-aqueous phase is adjusted to pH 3 to 4 with about 400 ml of concentrated hydrochloric acid while cooling with ice and extracted with 1 l of chloroform. The combined chloroform extracts are washed with water until they are neutral and subsequently dried over magnesium sulfate in the presence of a small amount of active carbon. After filtration and concentration of the clear, light yellowish solution, there is obtained 10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-ol as an almost white, crystalline mass with a melting point of 89-91°.

Q & A

Q1: What is the role of dibenzosuberol in peptide synthesis?

A1: this compound has shown promise as a protecting group for carboxylic acids during peptide synthesis []. Specifically, it has been used to protect the side chain carboxylic acid of aspartic acid. This protection strategy helps control the reactivity of the amino acid during peptide chain assembly.

Q2: How does this compound contribute to the development of ultrahigh molecular weight polyethylene?

A2: In the realm of polymer chemistry, this compound plays a crucial role in the design of novel nickel(II) catalysts for polyethylene production []. When incorporated into the catalyst structure, the dibenzosuberyl groups effectively shield the nickel(II) active site. This shielding significantly reduces unwanted chain transfer and branching during polymerization, resulting in the production of ultrahigh molecular weight polyethylene with exceptional linearity.

Q3: Beyond polyethylene, are there other applications for this compound-containing catalysts?

A3: The unique shielding provided by dibenzosuberyl groups in nickel(II) catalysts extends their utility beyond polyethylene production. These catalysts exhibit high activity, thermal robustness (up to 90 °C), and compatibility with polar solvents like THF []. This makes them promising candidates for exploring controlled polymerization of a wider range of monomers, potentially leading to new materials with tailored properties.

Q4: Has this compound been investigated for any biological activities?

A4: While research on this compound itself is limited in the biological realm, a derivative, dibenzosuberenone, has demonstrated antiviral properties []. Specifically, dibenzosuberenone showed an inhibitory effect on rhinovirus replication in vitro, primarily by interfering with the viral entry process. This finding suggests potential antiviral applications for this compound derivatives.

Q5: What are the key volatile components found in Allium mairei and was this compound among them?

A5: Analysis of the volatile compounds in Allium mairei, a type of onion, revealed a diverse profile of 95 components []. The dominant compounds included various sulfides, disulfides, trisulfides, and fatty acids, contributing to the characteristic aroma and flavor of the plant. Interestingly, this compound was identified as a minor component, representing 0.08% of the total volatile profile []. This finding broadens our understanding of the natural occurrence of this compound.